Methanesulfonamide

• IUPAC Name: methanesulfonamide
• InChI: InChI=1S/CH5NO2S/c1-5(2,3)4/h1H3,(H2,2,3,4)
• InChI Key: HNQIVZYLYMDVSB-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)N
• Molecular Formula: CH5NO2S
• DSSTOX Substance ID: DTXSID3062865
• Molecular Weight: 95.12 g/mol
• CAS RN: 3144-09-0

Description

Methanesulfonamide is an important intermediate in the synthesis of fine chemicals and has garnered attention due to its varied applications in chemical synthesis and transformations. Its role extends from being a key intermediate to a catalyst in different chemical reactions, offering a broad spectrum of chemical and physical properties that make it indispensable in various industrial and research applications.

Synthesis Analysis

The synthesis of methanesulfonamide has evolved over the years, with various methods being developed to improve its production efficiency and yield. A notable advancement is the direct sulfonation of methane to methanesulfonic acid, achieved in an electrochemical reactor without adding peroxide initiators, showcasing a significant step towards efficient and environmentally friendly synthesis methods (Britschgi et al., 2022). Additionally, a practical process for the production of methanesulfonic acid from methane and sulfur trioxide has been developed, highlighting a selective and direct method for methanesulfonamide synthesis (Díaz-Urrutia & Ott, 2019).

Molecular Structure Analysis

The molecular structure of methanesulfonamide and related compounds has been a subject of extensive study. Investigations into the structure of methane sulfonyl chloride by electron diffraction have provided insights into the molecular geometry of methanesulfonamide precursors (Hargittai & Hargittai, 1973). Furthermore, the preparation of protonated methanesulfonamide using superacidic systems has been explored, revealing unique bond lengths and supporting the complex structural dynamics of methanesulfonamide molecules (Leitz et al., 2017).

Chemical Reactions and Properties

Methanesulfonamide serves as a cosolvent and a general acid catalyst in Sharpless asymmetric dihydroxylations, demonstrating its versatility in facilitating chemical reactions (Junttila & Hormi, 2009). Its role in microbial metabolism and as a substrate in various biochemical processes further highlights its chemical significance (Kelly & Murrell, 1999).

Physical Properties Analysis

The hygroscopic properties of methanesulfonates, derivatives of methanesulfonamide, have been comprehensively characterized, providing valuable information on their behavior in atmospheric conditions and their implications for marine aerosols (Guo et al., 2020). A molecular dynamics simulation study of methanesulfonic acid, closely related to methanesulfonamide, offers insights into its thermodynamic, structural, and dynamical properties, reflecting on the physical characteristics of methanesulfonamide as well (Canales & Alemán, 2014).

Chemical Properties Analysis

Studies on the development of chemoselective N-acylation reagents and the reactions of aliphatic methanesulfonates underline the chemical properties of methanesulfonamide and its derivatives, showcasing their utility in organic synthesis and chemical transformations (Kondo et al., 2000); (Spener, 1973).

Scientific Research Applications

• Organic Chemistry

  • Methanesulfonamide is used in the synthesis of important organic reagents. It can be used as a source of nitrogen in the conversion of carboxylic acids to corresponding nitriles.
  • In Sharpless dihydroxylations of long chain olefins, methanesulfonamide is a cosolvent that aids in the transfer of the hydroxide ions from the water phase to the organic phase.

• Medicinal Chemistry

  • Sulfonamides, including Methanesulfonamide, are well-known motifs in medicinal chemistry, forming a large family of antibacterial agents as well as being found in numerous other drugs.
  • In a study, new sulfonamide-based indole derivatives were synthesized using 1H-indole -2 carboxylic acid as a starting material. All the synthesized compounds were screened for anti-microbial activity against various bacteria.

• Synthesis and Elimination Pathways

  • A series of new Morita–Baylis–Hillman acetates were prepared and reacted with methanesulfonamide to produce tertiary dihydroquinoline sulfonamides in high yields.
  • Subsequent efforts to eliminate the methylsulfonyl group from these derivatives as a route to quinolines were met with mixed results.

• Synthesis of Organic Reagents

  • Methanesulfonamide is used in the synthesis of important organic reagents such as N-(2-methylthio-1-p-toluenesufonyl)methanesulfonamide and tert-butyl ((2-(trimethylsilyl)ethyl)sulfonyl)carbamate.
  • It can be used as a source of nitrogen in the conversion of carboxylic acids to corresponding nitriles.

• Synthesis of Medicinally Important Compounds

  • Methanesulfonamide is widely used as a reagent in the synthesis of medicinally important compounds such as derivatives of indole-N-acetamide, methanesulfonamide pyrimidine-substituted 3,5-dihydroxy-6-heptenoates and repertaxin.

• Sulfonamide Group

  • Methanesulfonamide contains the sulfonamide group, which is an organosulfur group with the structure R−S(=O)2−NR2.
  • Many important drugs contain the sulfonamide group. A sulfonamide (compound) is a chemical compound that contains this group.

• Synthesis of Sulfonimidates

  • Methanesulfonamide can be used in the synthesis of sulfonimidates, which are organosulfur (VI) species.
  • Sulfonimidates have been utilized as precursors for polymers, sulfoximine and sulfonimidamide drug candidates and as alkyl transfer reagents.
  • The stereogenic sulfur center of sulfonimidates can act as viable chiral templates that can be employed in asymmetric syntheses.

• Antimicrobial Agent

  • Methanesulfonamide is used in the synthesis of new sulfonamide-based indole derivatives, which have shown antimicrobial activity against various bacteria.
  • The synthesized compounds were screened for anti-microbial activity against Gram Positive Staphylococcus aureus, Bacillus megaterium, and Gram Negative Klebsiella pneumonia, Escherichia coli, Salmonellatyphiae, Shigella sp., Enterobacter aerogenes.

• Sulfonamide Group

  • Methanesulfonamide contains the sulfonamide group, which is an organosulfur group with the structure R−S(=O)2−NR2.
  • Many important drugs contain the sulfonamide group. A sulfonamide (compound) is a chemical compound that contains this group.

Safety And Hazards

Methanesulfonamide causes skin irritation and serious eye irritation. It may also cause respiratory irritation. It is recommended to avoid breathing dust/fume/gas/mist/vapors/spray and avoid contact with skin and eyes.

Future Directions

Methanesulfonamide has been used in the synthesis of quinolines, naphthyridines and their dihydro derivatives from Morita–Baylis–Hillman (MBH) acetates. Future research could explore other potential applications of Methanesulfonamide in organic synthesis.